Cas no 2094366-96-6 (8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol)

8-(1-Methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol is a heterocyclic compound featuring a benzoxepin core fused with a methylpyrazole moiety. Its unique structure combines a seven-membered oxepine ring with a pyrazole substituent, offering versatile reactivity for pharmaceutical and agrochemical applications. The presence of a hydroxyl group at the 5-position enhances its potential as an intermediate for further functionalization, such as esterification or etherification. This compound’s balanced lipophilicity and hydrogen-bonding capacity make it suitable for drug discovery, particularly in modulating biological targets. Its synthetic flexibility and stability under standard conditions further contribute to its utility in medicinal chemistry research.

8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol structure

2094366-96-6 structure

Product Name:8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol

CAS No:2094366-96-6

MF:C₁₄H₁₆N₂O₂

MW:244.289043426514

CID:5241754

Update Time:2025-08-05

8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol Chemical and Physical Properties

Names and Identifiers

- 1-Benzoxepin-5-ol, 2,3,4,5-tetrahydro-8-(1-methyl-1H-pyrazol-5-yl)-
- 8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol
- Inchi： 1S/C14H16N2O2/c1-16-12(6-7-15-16)10-4-5-11-13(17)3-2-8-18-14(11)9-10/h4-7,9,13,17H,2-3,8H2,1H3
- InChI Key： NRRYWKBSONUYKA-UHFFFAOYSA-N
- SMILES： O1C2=CC(C3N(C)N=CC=3)=CC=C2C(O)CCC1

8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-299114-1.0g	8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol	2094366-96-6		1.0g	$0.0	2023-02-28
Enamine	EN300-299114-1g	8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol	2094366-96-6		1g	$0.0	2023-09-06

8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol Related Literature

1. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
5. Alt-proteins: A promising future

Additional information on 8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol

Recent Advances in the Study of 8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol (CAS: 2094366-96-6)

The compound 8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol (CAS: 2094366-96-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's unique structural features, which include a benzoxepin core linked to a methylpyrazole moiety. This combination has been shown to confer selective binding affinity for certain biological targets, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to efficiently produce this compound in high yields and purity.

In vitro and in vivo studies have demonstrated that 8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases. Additionally, preliminary data indicate that the compound may have neuroprotective properties, opening new avenues for research in neurodegenerative disorders.

Further investigations into the pharmacokinetic profile of this compound have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier penetration. These properties enhance its suitability as a lead compound for central nervous system (CNS) targeted therapies. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects.

In conclusion, 8-(1-methyl-1H-pyrazol-5-yl)-2,3,4,5-tetrahydro-1-benzoxepin-5-ol represents a promising scaffold for the development of novel therapeutic agents. Ongoing research is focused on structural modifications to improve its efficacy and safety profile, as well as exploring its potential in combination therapies. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in drug discovery and development.